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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and
degradation of the N-methylcarbamate insecticide, 2,3,5-Trimethacarb. This document details
the chemical and physical properties of the compound, its degradation pathways through
hydrolysis, photolysis, and microbial action, and the experimental methodologies used to study
these processes. Quantitative data is presented in structured tables for comparative analysis,
and key processes are visualized using logical diagrams.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,3,5-Trimethacarb is
fundamental to predicting its environmental distribution and persistence. As a component of the
insecticide trimethacarb, it is a brown crystalline solid with limited water solubility and is not
expected to readily volatilize from soil or water surfaces.[1] Key properties are summarized in
the table below.
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Property Value Reference
Molecular Formula C11H1sNO2 [2]
Molecular Weight 193.24 g/mol [2]
Water Solubility 58 mg/L at 23 °C [1]
Vapor Pressure 5.1 x 10> mm Hg at 25 °C [1]
Estimated Koc 470 [1]
Estimated BCF 60 [1]

Environmental Degradation Pathways

2,3,5-Trimethacarb is subject to degradation in the environment through a combination of
chemical and biological processes, primarily hydrolysis, photolysis, and microbial metabolism.
[3] These pathways are critical in determining the persistence and potential for environmental

exposure of this insecticide.

Hydrolysis

Hydrolysis is a significant abiotic degradation pathway for 2,3,5-Trimethacarb, particularly in
alkaline aquatic environments.[3] The rate of hydrolysis is highly dependent on pH, with faster
degradation occurring under more alkaline conditions.[3] The primary hydrolysis products are
2,3,5-trimethylphenol, carbon dioxide, and methylamine.[3]

The general hydrolysis reaction is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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